Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†
RSC Advances Pub Date: 2016-01-22 DOI: 10.1039/C5RA21562E
Abstract
A novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41 was prepared successfully by an in situ synthesis combined with selective reduction. The catalyst contained highly dispersed metal active components and acid carriers with a regular structure. The results showed that the uniformly sized platinum nanoparticles were highly dispersed and fixed in the inner surface of MCM-41 and the iron atoms were tetrahedrally coordinated and highly dispersed in the silica framework. The samples showed an excellent catalytic activity and selectivity for hydrocracking of residual oil, which proved that there existed an obvious promotion effect between the highly dispersed platinum active sites and the Fe-MCM-41 carrier.
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Journal Name：RSC Advances
Research Products
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CAS no.: 169555-93-5
